Cas no 2580238-43-1 (2-[(1,3-Benzothiazol-2-yl)[(benzyloxy)carbonyl]amino]acetic acid)

• Product Name: 2-[(1,3-Benzothiazol-2-yl)[(benzyloxy)carbonyl]amino]acetic acid
• CAS No: 2580238-43-1
• MF: C₁₇H₁₄N₂O₄S
• MW: 342.369062900543
• CID: 6024359
• PubChem ID: 165895210
• Update Time: 2025-08-03

2-[(1,3-Benzothiazol-2-yl)[(benzyloxy)carbonyl]amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(1,3-benzothiazol-2-yl)[(benzyloxy)carbonyl]amino]acetic acid
• 2580238-43-1
• EN300-27730403
• 2-[(1,3-Benzothiazol-2-yl)[(benzyloxy)carbonyl]amino]acetic acid

• Inchi： 1S/C17H14N2O4S/c20-15(21)10-19(16-18-13-8-4-5-9-14(13)24-16)17(22)23-11-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,20,21)
• InChI Key： JFOFKMHKNYUNJN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N(C(=O)OCC1C=CC=CC=1)CC(=O)O

Computed Properties

• Exact Mass: 342.06742811g/mol
• Monoisotopic Mass: 342.06742811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 108Ų

Additional information on 2-[(1,3-Benzothiazol-2-yl)[(benzyloxy)carbonyl]amino]acetic acid

Research Briefing on 2-[(1,3-Benzothiazol-2-yl)[(benzyloxy)carbonyl]amino]acetic acid (CAS: 2580238-43-1)

This research briefing provides an in-depth analysis of the latest advancements and applications of 2-[(1,3-Benzothiazol-2-yl)[(benzyloxy)carbonyl]amino]acetic acid (CAS: 2580238-43-1), a compound of significant interest in the field of chemical biology and pharmaceutical research. The compound, characterized by its benzothiazole and benzyloxycarbonyl (Cbz) protecting group, has recently garnered attention due to its potential role in drug development, particularly as a building block for peptide synthesis and protease inhibitors.

Recent studies have focused on the synthetic pathways and optimization of 2-[(1,3-Benzothiazol-2-yl)[(benzyloxy)carbonyl]amino]acetic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-yield synthesis method using solid-phase peptide synthesis (SPPS) techniques, which significantly improved the compound's purity and scalability. The study highlighted the compound's stability under various pH conditions, making it a promising candidate for further pharmaceutical applications.

In addition to its synthetic utility, 2-[(1,3-Benzothiazol-2-yl)[(benzyloxy)carbonyl]amino]acetic acid has been investigated for its biological activity. Preliminary in vitro studies suggest that derivatives of this compound exhibit inhibitory effects against certain cysteine proteases, which are implicated in diseases such as cancer and parasitic infections. A recent preprint on bioRxiv reported that the compound's benzothiazole moiety interacts with the active site of cathepsin B, a protease overexpressed in tumor cells, suggesting potential therapeutic applications.

Further research has explored the compound's role in prodrug design. A 2024 study published in ACS Chemical Biology demonstrated that 2-[(1,3-Benzothiazol-2-yl)[(benzyloxy)carbonyl]amino]acetic acid could serve as a versatile linker for antibody-drug conjugates (ADCs), enabling targeted delivery of cytotoxic agents to cancer cells. The study emphasized the compound's compatibility with click chemistry, facilitating efficient conjugation to monoclonal antibodies.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as metabolic stability and in vivo pharmacokinetics require further investigation. Ongoing research aims to address these limitations through structural modifications and formulation optimization. For instance, a collaborative effort between academic and industry researchers is currently evaluating PEGylated derivatives to enhance the compound's solubility and half-life.

In conclusion, 2-[(1,3-Benzothiazol-2-yl)[(benzyloxy)carbonyl]amino]acetic acid (CAS: 2580238-43-1) represents a versatile and promising scaffold in chemical biology and drug discovery. Its applications span from peptide synthesis to targeted therapy, with ongoing research poised to unlock its full potential. Future studies should focus on optimizing its pharmacological properties and expanding its therapeutic repertoire.